Cas no 1186501-75-6 (3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine)

• Product Name: 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
• CAS No: 1186501-75-6
• MF: C₁₃H₁₀IN₃O₂S
• MW: 399.206873416901
• CID: 833602
• Update Time: 2023-08-03

3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-5-aMine, 3-iodo-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-iodopyrrolo[2,3-b]pyridin-5-amine
• 1H-Pyrrolo[2,3-b]pyridin-5-amine,3-iodo-1-(phenylsulfonyl)-
• C13H10IN3O2S
• NBHIMFHNKRQVMM-UHFFFAOYSA-N
• 3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
• 5-amino-1-benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
• 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine

• Inchi： 1S/C13H10IN3O2S/c14-12-8-17(13-11(12)6-9(15)7-16-13)20(18,19)10-4-2-1-3-5-10/h1-8H,15H2
• InChI Key： NBHIMFHNKRQVMM-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC(=CN=2)N)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 447
• Topological Polar Surface Area: 86.4